Cas no 3363-97-1 (1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione))

1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione) Properties

Names and Identifiers

• 2,2'-(1,4-Phenylene)bis(1-phenylethane-1,2-dione)
• 1,4-Bis(phenylglyoxaloyl)benzene
• 1,1'-(1,4-Phenylene)bis(2-phenylethanedione)
• 1-[4-(2-Oxo-2-phenylacetyl)phenyl]-2-phenylethane-1,2-dione
• 1,4-Bisbenzil
• 1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione)
• 1,4-Bis(benzoylcarbonyl)benzene
• Benzil-based compound,37
• R1678
• SCHEMBL1195835
• AS-68068
• InChI=1/C22H14O4/c23-19(15-7-3-1-4-8-15)21(25)17-11-13-18(14-12-17)22(26)20(24)16-9-5-2-6-10-16/h1-14H
• FT-0606809
• B1480
• 3363-97-1
• 1,1'-(p-Phenylene)bis(2-phenylethanedione)
• DTXSID50187315
• JMC505727 Compound 18
• 1-[4-(1,2-dioxo-2-phenylethyl)phenyl]-2-phenylethane-1,2-dione
• p-bis(phenylglyoxalyl)benzene
• 2,2'-diphenyl-1,1'-(1,4-phenylene)diethanedione
• NSC-379518
• CHEMBL362996
• 1,4-bis (phenylglyoxyloyl) benzene
• A821889
• NSC 379518
• D88817
• Benzil-based compound, 37
• CS-0181789
• NSC379518
• AKOS000490924
• BDBM22759
• FUEGWHHUYNHBNI-UHFFFAOYSA-
• 1,4-bis(phenylglyoxalyl)benzene
• MFCD00039561
• 1,2-ethanedione, 1,1'-(1,4-phenylene)bis[2-phenyl-
• ALBB-012839
• 1,1'-benzene-1,4-diylbis(2-phenylethane-1,2-dione)
• STK070036
• +Expand

• MDL： MFCD00039561
• InChIKey： FUEGWHHUYNHBNI-UHFFFAOYSA-N
• Inchi： 1S/C22H14O4/c23-19(15-7-3-1-4-8-15)21(25)17-11-13-18(14-12-17)22(26)20(24)16-9-5-2-6-10-16/h1-14H
• SMILES： C1=CC=C(C=C1)C(=O)C(=O)C2=CC=C(C=C2)C(=O)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 342.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 342.08920892g/mol
• Heavy Atom Count: 26
• Complexity: 495
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• LogP: 3.81780
• PSA: 68.28000
• Refractive Index: 1.627
• Boiling Point: 549°Cat760mmHg
• Melting Point: 124.0 to 127.0 deg-C
• Flash Point: 237.7°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.261

1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione) Security Information

• RTECS：VO6250000
• WGK Germany：2
• Safety Instruction： S22; S29/56; S45
• Risk Phrases：R42/43
• Dangerous goods sign： Xn
• HazardClass：IRRITANT

1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione) Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone